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Compound of Interest

Compound Name:
(5-Amino-2-

morpholinophenyl)methanol

CAS No.: 759456-60-5

Cat. No.: B1290451

Get Quote

Application Note: Strategic Utilization of (5-Amino-2-morpholinophenyl)methanol in Kinase

Inhibitor Design

Executive Summary
(5-Amino-2-morpholinophenyl)methanol (CAS: 759456-60-5) is a high-value bifunctional

building block extensively utilized in the synthesis of Type I ATP-competitive kinase inhibitors,

particularly those targeting the JAK/STAT pathway (e.g., JAK2 inhibitors).

Its structural value lies in its three-component pharmacophore:

Aniline Amine (C5): A nucleophilic handle for coupling to heteroaryl hinge-binding scaffolds

(e.g., pyrimidines, quinazolines).

Morpholine Ring (C2): A privileged solubilizing motif that typically projects into the solvent-

exposed region of the ATP binding pocket, improving pharmacokinetic (PK) profiles.
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Benzylic Alcohol (C1): A versatile polar headgroup that can function as a hydrogen bond

donor/acceptor or be derivatized into electrophiles (halides, aldehydes) for fragment growing.

This guide details the synthesis, handling, and application of this intermediate in generating

phenyl-amino-pyrimidine scaffolds.

Chemical Profile & Handling
Property Specification

CAS Number 759456-60-5

IUPAC Name (5-Amino-2-morpholinophenyl)methanol

Molecular Formula C₁₁H₁₆N₂O₂

Molecular Weight 208.26 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, MeOH, DCM; Sparingly

soluble in water

pKa (Calc) ~4.2 (Aniline), ~8.3 (Morpholine)

Storage
2–8°C, under inert atmosphere

(Argon/Nitrogen). Light sensitive.

Safety Warning: Anilines are potential sensitizers. Morpholine derivatives can be skin irritants.

Handle in a fume hood with appropriate PPE.

Synthetic Protocol: Preparation of the Intermediate
While commercially available, in-house synthesis is often required for scale-up or isotopic

labeling. The most robust method involves the reduction of 5-amino-2-morpholinobenzoic acid.

Reaction Scheme
(See Diagram 1 below for visual pathway)

Detailed Methodology: Borohydride Reduction
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Rationale: The carboxylic acid is reduced to the alcohol using in situ generated borane species

(NaBH₄/I₂), which is chemoselective and avoids harsh aluminum hydrides that might affect the

morpholine ring.

Reagents:

5-Amino-2-morpholinobenzoic acid (1.0 equiv)[1]

Sodium Borohydride (NaBH₄) (2.4 equiv)[1]

Iodine (I₂) (1.0 equiv)[1]

Tetrahydrofuran (THF), anhydrous

Step-by-Step Protocol:

Setup: Flame-dry a 2-neck round-bottom flask and purge with N₂.

Solubilization: Suspend NaBH₄ (2.4 equiv) in anhydrous THF (10 mL/g of substrate). Add 5-

amino-2-morpholinobenzoic acid (1.0 equiv) in one portion.

Activation: Cool the mixture to 0°C. Add a solution of I₂ (1.0 equiv) in THF dropwise over 30

minutes. Caution: Hydrogen gas evolution.

Reflux: Once gas evolution ceases, heat the reaction to reflux (66°C) for 6–12 hours. Monitor

by LC-MS (Target [M+H]⁺ = 209.2).

Quench: Cool to room temperature. Carefully add Methanol dropwise until the solution

becomes clear (decomposes excess borane).

Workup: Concentrate in vacuo. Dissolve residue in 20% KOH solution (aqueous) and stir for

4 hours to break boron complexes. Extract with DCM (3x).[1]

Purification: Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

Recrystallize from EtOAc/Hexanes if necessary.
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Application Protocol: Synthesis of JAK2 Inhibitor
Scaffolds
The primary application of this compound is in Nucleophilic Aromatic Substitution (SₙAr)

reactions to form the "tail" of kinase inhibitors.

Workflow: Coupling to 2,4-Dichloropyrimidine
Context: This reaction constructs the core pharmacophore found in many JAK inhibitors (e.g.,

analogs related to Fedratinib or Pacritinib).

Reagents:

(5-Amino-2-morpholinophenyl)methanol (1.0 equiv)

2,4-Dichloropyrimidine (or substituted analog) (1.1 equiv)

Diisopropylethylamine (DIPEA) (2.5 equiv)

Solvent: n-Butanol or Isopropanol

Step-by-Step Protocol:

Dissolution: In a pressure vial, dissolve the pyrimidine electrophile in n-Butanol (5 mL/mmol).

Addition: Add (5-Amino-2-morpholinophenyl)methanol and DIPEA.

Reaction: Seal the vial and heat to 100–120°C for 12 hours.

Mechanistic Note: The aniline nitrogen is the primary nucleophile. The benzyl alcohol is

less nucleophilic and will not compete under these conditions, provided no strong base

(like NaH) is used.

Isolation: Cool to RT. The product often precipitates. Filter and wash with cold isopropanol.

Validation:
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¹H NMR (DMSO-d₆): Look for the singlet of the pyrimidine C-H (if unsubstituted) and the

distinctive benzylic -CH₂- doublet/singlet around 4.5 ppm.

Regioselectivity: SₙAr typically occurs at the C4 position of the pyrimidine first due to

higher electrophilicity.

Advanced Derivatization: Alcohol Activation
For "Fragment Growing" strategies, the benzyl alcohol can be converted into an electrophile

(chloride) to attach further solubilizing groups or warheads.

Protocol: Chlorination via Thionyl Chloride

Suspend the scaffold (from Section 4) in DCM.

Add Thionyl Chloride (SOCl₂) (3.0 equiv) dropwise at 0°C.

Stir at RT for 2 hours.

Concentrate to dryness to yield the Benzyl Chloride hydrochloride salt.

Use immediately for alkylation of amines (e.g., pyrrolidine, N-methylpiperazine).

Visualized Workflows
Figure 1: Synthesis of the Building Block
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Caption: Chemoselective reduction of the benzoic acid precursor preserves the morpholine ring

while generating the target benzyl alcohol.

Figure 2: Medicinal Chemistry Cascade (JAK2 Inhibitor
Synthesis)
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Caption: The workflow transforms the building block into a potent kinase inhibitor via sequential

SₙAr coupling and side-chain optimization.
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Synthesis of Phenyl Amino Pyrimidine Compounds (JAK Inhibitors). Source: US Patent

8,486,941 B2. Assignee: YM Biosciences Inc. Context: Describes the synthesis of

"Compound 79" utilizing 5-amino-2-morpholinobenzyl alcohol via NaBH4/I2 reduction.

Methods for Synthesizing Aminomorpholinophenylmethanol Derivatives. Source: European

Patent EP 3023422 A1. Context: Details the scale-up and purification of the intermediate for

pharmaceutical applications.

Structure-Activity Relationships of Morpholine-Substituted Kinase Inhibitors.

Safety Data Sheet: (5-Amino-2-morpholinophenyl)methanol. Source: Key Organics /

Molbase. Context: Physical properties and handling safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1290451?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290451?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

